Cas no 2287274-25-1 (1-Iodo-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane)

• Product Name: 1-Iodo-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane
• CAS No: 2287274-25-1
• MF: C₁₁H₈F₃I
• MW: 324.080905914307
• CID: 6444070
• PubChem ID: 137942419
• Update Time: 2025-06-08

1-Iodo-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane
• 2287274-25-1
• EN300-6761147

• Inchi： 1S/C11H8F3I/c12-6-1-7(9(14)8(13)2-6)10-3-11(15,4-10)5-10/h1-2H,3-5H2
• InChI Key： NXUFUFFXJBSRTB-UHFFFAOYSA-N
• SMILES： IC12CC(C3C=C(C=C(C=3F)F)F)(C1)C2

Computed Properties

• Exact Mass: 323.96228g/mol
• Monoisotopic Mass: 323.96228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-Iodo-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane

Introduction to 1-Iodo-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane (CAS No: 2287274-25-1)

1-Iodo-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural features and potential applications. This compound, identified by the CAS number 2287274-25-1, belongs to the class of bicyclic alkanes modified with halogen and fluorinated aromatic substituents. The presence of an iodine atom at the 1-position and a 2,3,5-trifluorophenyl group at the 3-position introduces distinct reactivity and electronic properties, making it a valuable intermediate in synthetic chemistry.

The bicyclo[1.1.1]pentane core is a strained three-membered carbon ring system that is inherently unstable but highly versatile for constructing complex molecular architectures. The introduction of fluorine atoms into the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. This structural motif has been explored in various pharmaceutical applications, particularly in the development of kinase inhibitors and other bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the utility of halogenated bicycloalkanes as key building blocks in drug discovery. The iodo-substituted version of this compound, in particular, has been investigated for its role in cross-coupling reactions such as Suzuki-Miyaura couplings, which are widely used to construct biaryl structures found in many therapeutic agents. The 2,3,5-trifluorophenyl moiety further contributes to the compound's reactivity by influencing electronic distributions and steric hindrance around the reactive sites.

In the context of modern drug development, 1-Iodo-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane serves as a versatile scaffold for generating novel pharmacophores. Researchers have leveraged its framework to develop inhibitors targeting enzymes involved in cancer metabolism and inflammation pathways. The fluorinated aromatic ring enhances binding affinity by modulating hydrophobic interactions and π-stacking interactions with biological targets. This has led to several promising candidates entering preclinical studies for their potential therapeutic efficacy.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Advanced catalytic systems have been employed to facilitate the introduction of both the iodine atom and the trifluorophenyl group while minimizing side reactions. Techniques such as palladium-catalyzed cross-coupling and fluorination methods have been optimized to ensure regioselectivity and functional group compatibility.

From a materials science perspective, derivatives of bicyclo[1.1.1]pentane have been explored for their potential applications in liquid crystals and organic electronics due to their rigid three-dimensional structures and tunable electronic properties. The incorporation of fluorine atoms further enhances thermal stability and chemical resistance, making these compounds attractive for advanced material formulations.

The growing interest in fluorinated compounds stems from their ability to improve drug-like properties such as solubility, bioavailability, and metabolic half-life. 1-Iodo-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane exemplifies how strategic functionalization can yield molecules with enhanced pharmacological profiles. Its role as a precursor in synthesizing complex scaffolds underscores its importance in both academic research and industrial drug development pipelines.

Future research directions may focus on expanding the library of derivatives by exploring different halogen substituents or modifying the bicycloalkane core further to optimize bioactivity against specific disease targets. Computational modeling techniques are also being employed to predict how structural variations will influence molecular interactions with biological receptors.

In summary, 1-Iodo-3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentane (CAS No: 2287274-25-1) represents a cutting-edge compound with broad applicability across pharmaceuticals and materials science domains. Its unique structural features—comprising a strained bicyclic system modified with halogen atoms and fluorinated aromatic groups—make it an indispensable tool for chemists seeking innovative solutions in drug discovery and advanced material design.